molecular formula C48H28MnN4O8 · Cl B1163572 Mn(III)tetrakis(4-benzoicacid)porphyrinchloride

Mn(III)tetrakis(4-benzoicacid)porphyrinchloride

Cat. No. B1163572
M. Wt: 879.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

Mn(III)TBAP is a cell-permeable SOD mimic. At a concentration of 30 µM, it decreases the doubling time of SOD-null E. coli. by 2-fold.

Scientific Research Applications

Antioxidant and Neuroprotective Applications

  • Oxidative Stress and Inflammation Reduction : Mn(III)tetrakis(4-benzoic acid) porphyrin (MnTBAP) demonstrates protective effects against oxidative stress and inflammation. In studies, MnTBAP, acting as a superoxide dismutase mimetic and peroxynitrite scavenger, showed efficacy in reducing carrageenan-induced paw oedema in rats (Cuzzocrea et al., 1999). Additionally, MnTBAP provided neuroprotection against spinal cord injury, outperforming standard treatments like methylprednisolone (Hachmeister et al., 2006).

Catalytic and Chemical Applications

  • Catalytic Activity in Oxidation Reactions : MnTBAP has shown promise as a catalyst in various oxidation reactions. A study focused on metalloporphyrin complexes, including MnTBAP, used as catalysts in ethyl benzene oxidation, highlighting its efficiency and selectivity (Ghiaci et al., 2010).

Molecular Interactions and Stability

  • Study of Molecular Interactions and Stability : Investigations into the molecular interactions and stability of MnTBAP have provided insights into its potential as an MRI contrast agent and in supramolecular chemistry. For example, research on MnTBAP in human plasma revealed its stability and potential as an MRI contrast agent (Lyon et al., 1987). Another study focused on the crystal structures of MnTBAP, highlighting its architectural significance in hydrogen-bonded networks (Bhyrappa et al., 1997).

Chemopreventive Potential

  • Chemopreventive Applications : Research has also explored the chemopreventive properties of MnTBAP. A study demonstrated its effectiveness in reducing mutagenesis and carcinogenesis, indicating its potential use in cancer prevention (Chung et al., 2000).

properties

Product Name

Mn(III)tetrakis(4-benzoicacid)porphyrinchloride

Molecular Formula

C48H28MnN4O8 · Cl

Molecular Weight

879.2

IUPAC Name

4-[12,17,24-tris(4-carboxyphenyl)-2,22,23,25-tetrazaoctacyclo[11.9.1.11,8.13,21.02,6.016,23.018,22.011,25]pentacosa-3(24),4,6,11,13,15,17-heptaen-7-yl]benzoic acid

InChI

InChI=1S/C49H34N4O8/c54-45(55)29-9-1-25(2-10-29)41-33-17-19-35-42(26-3-11-30(12-4-26)46(56)57)37-21-23-39-44(28-7-15-32(16-8-28)48(60)61)40-24-22-38-43(27-5-13-31(14-6-27)47(58)59)36-20-18-34(41)51(36)49(50(33)35,52(37)39)53(38)40/h1-17,19,22,24,34,37H,18,20-21,23H2,(H,54,55)(H,56,57)(H,58,59)(H,60,61)

SMILES

C1CC2=C(C3=CC=C4N3C56N2C1C(=C7N5C(=C(C8N6C(=C4C9=CC=C(C=C9)C(=O)O)CC8)C1=CC=C(C=C1)C(=O)O)C=C7)C1=CC=C(C=C1)C(=O)O)C1=CC=C(C=C1)C(=O)O

synonyms

Mn(III)tetrakis(4-benzoic acid) porphyrin chloride

Origin of Product

United States

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